FOY 251-d4

• Molecular Formula: C17H19N3O7S
• Molecular Weight: 413.4 g/mol
• InChI: InChI=1S/C16H15N3O4.CH4O3S/c17-16(18)19-12-5-3-11(4-6-12)15(22)23-13-7-1-10(2-8-13)9-14(20)21;1-5(2,3)4/h1-8H,9H2,(H,20,21)(H4,17,18,19);1H3,(H,2,3,4)/i3D,4D,5D,6D
• InChIKey: JXMOPIDYHUYOED-HGSONKNXSA-N

FOY 251-d4: Deuterated Serine Protease Inhibitor Metabolite for Quantitative Bioanalysis

FOY 251-d4 is a deuterium-labeled analog of FOY 251 , the active anti-proteolytic metabolite of the prodrug camostat mesylate . FOY 251 functions as a trypsin-like serine protease inhibitor with reported activity against transmembrane serine protease 2 (TMPRSS2), a host cell factor essential for SARS-CoV-2 viral entry . The compound is supplied as a stable isotope-labeled internal standard specifically intended for quantitative analysis via LC-MS, GC-MS, or NMR-based methods in pharmacokinetic and bioanalytical workflows .

Product Type Stable isotope-labeled internal standard (SIL-IS)

Label Deuterated (d4) FOY-251 analog

Intended Use Quantitative LC-MS/GC-MS bioanalysis

Research Context Protease inhibitor metabolite studies; camostat prodrug PK

FOY 251-d4 Selection Rationale: Why Unlabeled FOY-251 is an Unsuitable Surrogate for LC-MS Quantitation

Direct substitution of FOY 251-d4 with its unlabeled counterpart, FOY-251, is not analytically viable for quantitative mass spectrometry applications. Unlabeled FOY-251 is chemically identical to the endogenous or dosed analyte, precluding its use as an internal standard due to the impossibility of chromatographic or mass spectrometric differentiation. FOY 251-d4, in contrast, exhibits a distinct molecular ion signature (M+4 Da) while maintaining near-identical physicochemical properties—including solubility, extraction recovery, and ionization efficiency—to the native analyte [1]. This structural mimicry, combined with a resolvable mass shift, enables precise compensation for matrix effects, ion suppression, and sample preparation variability, which is the fundamental requirement for a stable isotope-labeled internal standard (SIL-IS) [1].

Target: FOY 251-d4

M+4 Da mass shift enables distinct detection channels and matrix effect correction.

Substitute: Unlabeled FOY-251

Indistinguishable from endogenous analyte; cannot serve as internal standard.

Target

Near-identical physicochemical properties ensure consistent extraction recovery and ionization.

Substitute

No isotopic shift; unable to compensate for ion suppression or sample preparation variability.

• [1] Express Pharma. Dealing with challenges in testing and use of Stable Isotopic Labelled Standards. 2022. View Source

FOY 251-d4 Quantitative Differentiation: Mass Shift, Isotopic Purity, and Analytical Specifications

Mass Spectrometric Resolution: Quantifiable M+4 Da Shift vs. Unlabeled FOY-251

FOY 251-d4 incorporates four deuterium atoms, resulting in a molecular weight of 413.44 g/mol, which is 4.03 Da greater than the unlabeled FOY-251 (409.41 g/mol) . This mass differential is the foundational requirement for use as a stable isotope-labeled internal standard (SIL-IS) in LC-MS/MS, enabling distinct m/z detection channels for the analyte and internal standard .

Mass Shift

Head-to-head

+4.03 Da

Enables distinct m/z channels for analyte and internal standard

Eliminates signal cross-talk in quantitative assays

Evidence Dimension	Molecular Mass
Target Compound Data	413.44 g/mol
Comparator Or Baseline	FOY-251 (unlabeled): 409.41 g/mol
Quantified Difference	+4.03 Da (M+4)
Conditions	Chemical formula: C17H15D4N3O7S vs. C17H19N3O7S

Why This Matters

The +4 Da mass shift ensures baseline chromatographic and mass spectrometric resolution from the unlabeled analyte, eliminating signal cross-talk in quantitative assays.

Isotopic Enrichment Specification: Minimum 95% D4 Incorporation Ensures Quantitation Linearity

Commercial specifications for FOY 251-d4 include a stated isotopic purity of ≥95% (D4 incorporation) . This value directly impacts the upper limit of quantification and the accuracy of isotope dilution calculations. In contrast, the unlabeled FOY-251 is supplied with a chemical purity specification (typically ≥98% by HPLC) but lacks any isotopologue composition data, as it contains the natural abundance isotopic distribution .

Isotopic Purity

Specification review

≥95% D4

Reduces systematic bias in isotope dilution calculations

Unlabeled compound has natural abundance only

Evidence Dimension	Isotopic Purity
Target Compound Data	95% (D4 incorporation)
Comparator Or Baseline	FOY-251 (unlabeled): Not applicable (natural abundance)
Quantified Difference	N/A
Conditions	Per vendor Certificate of Analysis

Why This Matters

High isotopic purity minimizes the contribution of the internal standard to the analyte's quantification channel, reducing systematic bias in concentration calculations.

Intended Application Classification: Validated Internal Standard vs. Bioactive Probe

FOY 251-d4 is explicitly designated and formulated for use as an internal standard in quantitative analytical workflows (NMR, GC-MS, LC-MS) [1]. Unlabeled FOY-251 is supplied as a bioactive small molecule or analytical reference standard intended for in vitro or in vivo pharmacological studies, not for use as a quantitative internal standard .

Designation

Class-level

Internal Standard vs Bioactive Probe

Procurement ensures analytical QC parameters for method validation

Vendor product categorization differs; verify CoA

Evidence Dimension	Product Designation
Target Compound Data	Deuterated Internal Standard
Comparator Or Baseline	FOY-251: Protease Inhibitor / Bioactive Molecule
Quantified Difference	N/A
Conditions	Vendor product categorization

Why This Matters

Procurement based on this designation ensures the material meets the specific quality control parameters (e.g., isotopic enrichment verification, absence of interfering impurities) required for analytical method validation, which are not guaranteed for unlabeled bioactive compounds.

• [1] MedChemExpress. FOY 251-d4 | Stable Isotope. Product Data Sheet. Accessed 2026. View Source

Storage Condition Specifications: Differentiated Stability Protocols for Deuterated Analogs

Recommended storage conditions for FOY 251-d4 are specified as -20°C , whereas some unlabeled FOY-251 preparations are stable at 2-8°C . While both compounds are solids, the stricter temperature recommendation for the deuterated analog may reflect considerations for minimizing potential deuterium-hydrogen back-exchange in solution or mitigating the higher cost of degradation.

Storage

Class-level

-20°C recommended

Maintains isotopic integrity for reliable quantitation

Unlabeled FOY-251 may be stored at 2–8°C

Evidence Dimension	Storage Temperature
Target Compound Data	-20°C
Comparator Or Baseline	FOY-251: 2-8°C or -20°C (vendor-dependent)
Quantified Difference	N/A
Conditions	Solid state, per vendor datasheet

Why This Matters

Adherence to compound-specific storage protocols is critical for maintaining isotopic integrity and ensuring the long-term reliability of the internal standard in validated analytical methods.

FOY 251-d4 Application Scenarios: Targeted Use Cases for Quantitative Bioanalysis

LC-MS/MS Quantification of FOY-251 in Pharmacokinetic Studies

FOY 251-d4 is optimally deployed as a stable isotope-labeled internal standard (SIL-IS) in validated LC-MS/MS methods for the absolute quantification of FOY-251 in biological matrices (e.g., plasma, tissue homogenates) [1]. Its +4 Da mass shift enables specific MRM transition monitoring, correcting for matrix effects and extraction variability inherent in bioanalytical workflows.

Method Validation and Calibration Curve Preparation for FOY-251 Assays

The compound is used to prepare calibration standards and quality control (QC) samples in bioanalytical method validation [1]. By spiking known concentrations of FOY 251-d4 into blank matrix, analysts can establish linearity, accuracy, precision, and recovery metrics as required by regulatory guidelines (e.g., FDA, EMA).

Metabolite Identification and Quantification in Camostat Prodrug Studies

In studies evaluating the pharmacokinetics of the prodrug camostat, FOY 251-d4 serves as the specific internal standard for its active metabolite, FOY-251 [1]. This application is critical for establishing exposure-response relationships and for in vitro-in vivo extrapolation (IVIVE) of TMPRSS2 inhibition.

Application

Selection Property

Validation Focus

LC-MS/MS bioanalysis in research matrices

SIL-IS with M+4 mass shift

Matrix effect correction and extraction recovery review

Bioanalytical method validation

Isotopic purity ≥95% for calibration

Linearity, accuracy, precision review

Metabolite quantification in camostat prodrug studies

Specific SIL-IS for FOY-251 metabolite

Exposure-response interpretation and IVIVE context

• [1] MedChemExpress. FOY 251-d4 | Stable Isotope. Product Data Sheet. Accessed 2026. View Source